5-(dimethylamino)-2-[2-(4-fluorophenyl)ethyl]pyridazin-3(2H)-one

• IUPAC Name: 5-(dimethylamino)-2-[2-(4-fluorophenyl)ethyl]pyridazin-3-one
• InChI: InChI=1S/C14H16FN3O/c1-17(2)13-9-14(19)18(16-10-13)8-7-11-3-5-12(15)6-4-11/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: MGQBOJCWAHPIMT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=O)N(N=C1)CCC2=CC=C(C=C2)F
• Molecular Formula: C14H16FN3O
• Molecular Weight: 261.29 g/mol

Description

“5-(dimethylamino)-2-[2-(4-fluorophenyl)ethyl]pyridazin-3(2H)-one” is a compound that likely shares properties and reactivity patterns with other pyridazinone derivatives and compounds containing dimethylamino and fluorophenyl groups. Pyridazinones are recognized for their diverse biological activities and have been explored for various synthetic and pharmacological applications, although this summary focuses on the chemical aspects excluding drug use and side effects.

Synthesis Analysis

The synthesis of pyridazinone derivatives often involves condensation reactions, cyclization, and functional group transformations. For example, regioselective synthesis of ethyl pyrazolecarboxylates from related precursors demonstrates the versatility of methods available for constructing pyridazinone rings and incorporating functional groups such as dimethylamino and fluorophenyl units (Hanzlowsky et al., 2003).

Molecular Structure Analysis

Crystal structure determinations and spectroscopic analyses are crucial for understanding the geometry, conformation, and electronic structure of pyridazinone derivatives. For instance, studies on related compounds provide insights into molecular conformations, intermolecular interactions, and the influence of substituents on the overall molecular architecture (Wójcicka et al., 2022).

Chemical Reactions and Properties

Pyridazinone derivatives undergo various chemical reactions, including nucleophilic substitutions, cyclizations, and interactions with reagents that modify the molecular structure, leading to new compounds with potentially unique properties. For example, the reaction of specific pyridazinone derivatives with ethyl chloroformate demonstrates the compound's reactivity and potential for generating novel structures (Kawano et al., 1992).